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Compound of Interest

Compound Name: Propyl carbamate

Cat. No.: B120187

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of propyl carbamate (CAS No. 627-12-3),
a versatile organic compound with applications ranging from chemical synthesis to industrial
processes. This document consolidates essential information on its physicochemical
properties, synthesis methodologies, toxicological profile, and key applications, with a focus on
providing practical and detailed data for laboratory and development settings.

Chemical and Physical Properties

Propyl carbamate, also known as n-propyl carbamate or propyl urethane, is the ester of
carbamic acid and propanol. It is a stable compound under normal conditions and serves as a
valuable intermediate in various chemical reactions.[1] A summary of its key physical and
chemical properties is presented in the table below.
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Property Value Unit
Molecular Formula CaHoNO2

Molecular Weight 103.12 g/mol
CAS Number 627-12-3

Appearance White crystalline solid

Melting Point 60-63 °C
Boiling Point 196 °C
Flash Point 97 °C
Solubility in Water Moderately soluble

LogP (Octanol-Water Partition 0.9
Coefficient) '

Synthesis of Propyl Carbamate

Propyl carbamate can be synthesized through several routes. One common and well-
established method involves the reaction of urea with an excess of n-propyl alcohol. This
reaction is typically carried out under reflux conditions. Another approach is the reaction of
propyl chloroformate with ammonia.

Experimental Protocol: Synthesis from Urea and n-
Propanol

This protocol is adapted from the synthesis of homologous alkyl carbamates and provides a
reliable method for the preparation of propyl carbamate in a laboratory setting.

Materials:
e n-Propanol
e Urea

e Ligroin (b.p. 60-90 °C)
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e Round-bottom flask (2 L)

» Reflux condenser

e Heating mantle

« Distillation apparatus

e Buchner funnel and filter flask

o Beakers and other standard laboratory glassware
Procedure:

o Reaction Setup: In a 2-liter round-bottomed flask equipped with a reflux condenser, place
13.1 moles of n-propanol.

o Addition of Urea: Warm the n-propanol and add 3 moles of urea in small portions with
agitation. Ensure the urea dissolves without melting and forming a separate layer. The final
portions of urea can be dissolved by bringing the solution to a boil.

o Reflux: Reflux the solution for 30 hours. During this period, ammonia gas will be evolved and
escape from the top of the condenser.

« Distillation: After the reflux period, remove the reflux condenser and set up for distillation.
Distill the excess n-propanol until the temperature of the liquid in the flask reaches 150°C.
The distillate, containing n-propanol and dissolved ammonia, can be reused in subsequent
syntheses.

« |solation and Purification: The material remaining in the flask will solidify upon cooling.
o Add 1 liter of ligroin (b.p. 60-90°C) to the solid and boil the mixture.
o Filter the hot mixture to separate the undissolved solid.

o Boil the remaining solid with two additional 100 mL portions of ligroin, filtering after each
boiling.
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o Wash the final solid product on the filter with an additional 200 mL of warm ligroin.

e Drying: The purified propyl carbamate is then dried to remove any remaining solvent.

Synthesis

Combine n-Propanol and Urea
in a round-bottom flask

Reflux for 30 hours

Distill excess n-Propanol

Purififation

Cool reaction mixture
to induce solidification

Boil solid with Ligroin
Filter to isolate product
Wash with warm Ligroin

Dry the purified product

S
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Figure 1: Workflow for the synthesis and purification of propyl carbamate.

Biological Activity and Mechanism of Action

While propyl carbamate itself is not a widely used therapeutic agent, the carbamate functional
group is present in numerous pharmaceuticals. The primary mechanism of toxicity for many
carbamates, particularly insecticidal carbamates, is the inhibition of acetylcholinesterase
(AChE).

AChE is a critical enzyme that hydrolyzes the neurotransmitter acetylcholine at neuromuscular
junctions and cholinergic synapses in the central nervous system. Inhibition of AChE leads to
an accumulation of acetylcholine, resulting in overstimulation of nerve and muscle cells. This
can lead to a range of symptoms from muscle twitching and paralysis to respiratory failure. The
inhibition of AChE by carbamates is reversible, in contrast to the irreversible inhibition caused
by organophosphates.

Normal Function Inhibition by Propyl Carbamate

Carbamylation Carbamylated AChE (Inactive) ACh Accumulation

Choline + Acetic Acid

Click to download full resolution via product page

Figure 2: Signaling pathway of acetylcholinesterase inhibition by carbamates.
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Applications

The primary industrial application of propyl carbamate is as a chemical intermediate in the
synthesis of other compounds. Notably, it is a precursor to dimethylol propyl carbamate-based
resins, which are utilized in the textile industry as durable-press fabric finishes.[2]

Textile Finishing

Dimethylol propyl carbamate resins are applied to fabrics, particularly polyester/cotton blends,
to impart wrinkle resistance and dimensional stability. The application process typically involves
impregnating the fabric with a solution containing the resin and a catalyst, followed by drying
and curing at elevated temperatures. This process cross-links the cellulose fibers in the fabric,
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Figure 3: Logical workflow for the application of propyl carbamate-derived resins in textile
finishing.

Toxicological and Safety Information

Propyl carbamate is classified as harmful if swallowed and can cause skin and serious eye
irritation. It may also cause respiratory irritation. Appropriate personal protective equipment
(PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this
chemical. Work should be conducted in a well-ventilated area or under a fume hood.

Acute Toxicity Data

Route of Exposure  Species LD50 Value Unit
Oral Rat 1320 - 1877 mg/kg
Oral Mouse 1800 mg/kg

Environmental Fate

Propyl carbamate has a low potential for bioaccumulation in aquatic organisms. It is expected
to have very high mobility in soil. Studies have shown that it is not readily biodegradable in
water.

Parameter Value Unit

Bioaccumulation Factor (BCF) 1.1 (estimated)

Soil Adsorption Coefficient

37 (estimated)
(Koc)

Conclusion

Propyl carbamate (CAS No. 627-12-3) is a valuable chemical intermediate with well-defined
physicochemical properties. Its synthesis is achievable through straightforward laboratory
procedures. While its direct biological applications are limited, its role as a precursor in the
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production of textile finishing resins highlights its industrial importance. Understanding its
toxicological profile and handling requirements is crucial for its safe use in research and
manufacturing. This guide provides a foundational understanding for professionals working with
or exploring the applications of propyl carbamate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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